Cas no 518044-37-6 (Mal-PEG6-Boc)

Mal-PEG6-Boc is a heterobifunctional polyethylene glycol (PEG) crosslinker featuring a maleimide (Mal) group at one terminus and a tert-butyloxycarbonyl (Boc)-protected amine at the other, connected by a hexaethylene glycol (PEG6) spacer. The maleimide moiety enables selective conjugation with thiol-containing biomolecules (e.g., cysteine residues), while the Boc-protected amine allows for further deprotection and functionalization under mild acidic conditions. The PEG6 spacer enhances solubility and reduces steric hindrance, facilitating efficient bioconjugation. This reagent is particularly useful in peptide synthesis, protein modification, and drug delivery applications, offering controlled reactivity and improved stability. Its orthogonal protection strategy ensures versatility in multi-step bioconjugation workflows.
Mal-PEG6-Boc structure
Mal-PEG6-Boc structure
Product Name:Mal-PEG6-Boc
CAS No:518044-37-6
MF:C23H39NO10
MW:489.556468248367
CID:3029085
PubChem ID:77078471
Update Time:2025-06-07

Mal-PEG6-Boc Chemical and Physical Properties

Names and Identifiers

    • MAL-PEG6-CH2CH2COOTBU
    • MAl-PEG6-t-butyl ester
    • Mal-PEG6-Boc
    • Mal-PEG6-COOtBu
    • AKOS040742091
    • MAL-PEG6-T-BUTYLESTER
    • HY-133211
    • Mal-PEG6-tBu ester
    • BP-21523
    • CS-0113361
    • DA-55219
    • 518044-37-6
    • 3,6,9,12,15,18-Hexaoxaheneicosan-21-oic acid,1-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-, 1,1-dimethylethyl ester
    • DTXSID501116031
    • tert-butyl 3-[2-[2-[2-[2-[2-[2-(2,5-dioxopyrrol-1-yl)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
    • MS-29102
    • Mal-PEG6-OtBu
    • 1,1-Dimethylethyl 21-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-4,7,10,13,16,19-hexaoxaheneicosanoate
    • C70758
    • Inchi: 1S/C23H39NO10/c1-23(2,3)34-22(27)6-8-28-10-12-30-14-16-32-18-19-33-17-15-31-13-11-29-9-7-24-20(25)4-5-21(24)26/h4-5H,6-19H2,1-3H3
    • InChI Key: CUCNCZLNASXRTC-UHFFFAOYSA-N
    • SMILES: O(C(CCOCCOCCOCCOCCOCCOCCN1C(C=CC1=O)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 489.25739644 g/mol
  • Monoisotopic Mass: 489.25739644 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 23
  • Complexity: 599
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 119
  • Molecular Weight: 489.6

Mal-PEG6-Boc Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
BP-21523-250mg
Mal-PEG6-t-butyl ester
518044-37-6 98%
250mg
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Mal-PEG6-COOtBu
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¥1150.0 2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.
BHL-5-500mg
Mal-PEG6-COOtBu
518044-37-6 >98.00%
500mg
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XI AN KANG FU NUO Biotechnology Co., Ltd.
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Mal-PEG6-COOtBu
518044-37-6 >98.00%
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¥2650.0 2023-09-19
eNovation Chemicals LLC
Y1254066-100mg
3,6,9,12,15,18-Hexaoxaheneicosan-21-oic acid,1-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-, 1,1-dimethylethyl ester
518044-37-6 95%
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$175 2024-06-06
eNovation Chemicals LLC
Y1254066-250mg
3,6,9,12,15,18-Hexaoxaheneicosan-21-oic acid,1-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-, 1,1-dimethylethyl ester
518044-37-6 95%
250mg
$270 2024-06-06
eNovation Chemicals LLC
Y1254066-1g
3,6,9,12,15,18-Hexaoxaheneicosan-21-oic acid,1-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-, 1,1-dimethylethyl ester
518044-37-6 95%
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
BP-21523-500mg
Mal-PEG6-t-butyl ester
518044-37-6 98%
500mg
7980.0CNY 2021-07-14
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